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Compound of Interest

Compound Name: Danusertib

Cat. No.: B1684427 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Danusertib (also known as PHA-739358) is a potent, ATP-competitive inhibitor of Aurora

kinases A, B, and C, with additional activity against other kinases such as FGFR1, Abl, and

Ret.[1][2] For in vitro and in vivo studies, it is crucial to prepare a stable, concentrated stock

solution. Dimethyl sulfoxide (DMSO) is the most common solvent for dissolving Danusertib
due to its high solubilizing capacity for this compound.[3][4] This document provides a detailed

standard operating procedure (SOP) for the preparation of Danusertib stock solutions in

DMSO.

2. Data Summary

The following table summarizes the key quantitative data for Danusertib.
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Property Value Citations

Molecular Weight 474.55 g/mol [5][6][7]

CAS Number 827318-97-8 [5][6]

Appearance
Off-white to yellow or white to

beige solid powder.
[1][5]

Solubility in DMSO

Reported values range from 2

mg/mL to 95 mg/mL. A

solubility of at least 50 mg/mL

(105.36 mM) can be achieved,

potentially requiring sonication.

[1][3][4][5][7][8]

[1][4][5]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years.
[5][7]

Storage (Stock Solution in

DMSO)

-80°C for up to 1 year; -20°C

for up to 6 months. It is

recommended to avoid

repeated freeze-thaw cycles.

[5][7][9]

3. Experimental Protocol: Preparation of a 50 mg/mL (105.36 mM) Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Danusertib in

DMSO.

3.1. Materials

Danusertib powder

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Water bath or heat block (optional)

Bath sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

Danusertib should be handled as a potentially hazardous compound.[3]

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of chemicals through the skin; therefore, always wear

appropriate gloves and a lab coat.[10]

Consult the Safety Data Sheet (SDS) for Danusertib before handling.

3.3. Procedure

Preparation: Bring the Danusertib powder and DMSO to room temperature before opening

to prevent moisture absorption. It is highly recommended to use a new or freshly opened

bottle of DMSO, as it is hygroscopic and absorbed water can reduce the solubility of the

compound.[4][5]

Weighing: Accurately weigh the desired amount of Danusertib powder. For example, to

prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of Danusertib.

Dissolution:

Add the weighed Danusertib powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of fresh DMSO. For a 50 mg/mL solution, add 1 mL of DMSO

to 50 mg of Danusertib.

Cap the tube securely and vortex thoroughly for 2-3 minutes to facilitate dissolution.
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Aiding Dissolution (if necessary): If the compound does not fully dissolve, the following steps

can be taken:

Sonication: Place the tube in a bath sonicator for 5-10 minutes.[5][7]

Warming: Gently warm the solution in a water bath or on a heat block at 37°C for 10-15

minutes.[6]

After sonication or warming, vortex the solution again.

Verification: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[5][7]

3.4. Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the stock solution should be

diluted in culture medium. It is critical to ensure that the final concentration of DMSO in the

medium is low (typically less than 0.5%) to avoid cellular toxicity.[9] A stepwise dilution is

recommended to prevent the compound from precipitating out of the aqueous solution.[9]

4. Visualization of Experimental Workflow

The following diagram illustrates the standard operating procedure for dissolving Danusertib in

DMSO.
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Caption: Workflow for dissolving Danusertib in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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